Cas no 2098026-61-8 (2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2098026-61-8
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 5726663
• PubChem ID: 121213295
• Update Time: 2025-06-11

2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2098026-61-8
• EN300-22015836
• F2198-4760
• 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• 2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• AKOS026723758
• 2-[4-methoxycarbonyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H7F3N2O4/c1-17-7(16)4-2-13(3-5(14)15)12-6(4)8(9,10)11/h2H,3H2,1H3,(H,14,15)
• InChI Key： FMWULACDRGRNEH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN(CC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 252.03579120g/mol
• Monoisotopic Mass: 252.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid

Recent Advances in the Study of 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid (CAS: 2098026-61-8)

The compound 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid (CAS: 2098026-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoromethyl group and the pyrazole ring in its structure makes it a valuable scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have explored its utility in the design of anti-inflammatory, anticancer, and antimicrobial agents, leveraging its ability to modulate key biological pathways.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid exhibit potent inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for this compound. Novel methodologies have been developed to improve yield and purity, addressing some of the challenges associated with its large-scale production. These advancements are expected to facilitate further exploration of its biological activities and accelerate its incorporation into drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its pharmacokinetic properties. Ongoing studies are aimed at characterizing its interactions with biological targets and evaluating its safety profile in preclinical models. The results of these investigations will be critical in determining its suitability for clinical development.

In conclusion, 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid represents a promising candidate for further research in medicinal chemistry. Its versatile structure and demonstrated biological activities make it a valuable tool for the discovery of new therapeutic agents. Future studies should focus on expanding its applications and addressing the remaining scientific and technical hurdles to fully realize its potential.